Cas no 2411230-25-4 (4-[(3-Cyclobutyl-1,2,4-oxadiazol-5-yl)methyl]-1-(oxirane-2-carbonyl)piperidine)

• Product Name: 4-[(3-Cyclobutyl-1,2,4-oxadiazol-5-yl)methyl]-1-(oxirane-2-carbonyl)piperidine
• CAS No: 2411230-25-4
• MF: C₁₅H₂₁N₃O₃
• MW: 291.345543622971
• CID: 6168872
• PubChem ID: 154880260
• Update Time: 2025-05-19

4-[(3-Cyclobutyl-1,2,4-oxadiazol-5-yl)methyl]-1-(oxirane-2-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• EN300-7560875
• 4-[(3-cyclobutyl-1,2,4-oxadiazol-5-yl)methyl]-1-(oxirane-2-carbonyl)piperidine
• [4-[(3-Cyclobutyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]-(oxiran-2-yl)methanone
• 2411230-25-4
• Z3687605347
• 4-[(3-Cyclobutyl-1,2,4-oxadiazol-5-yl)methyl]-1-(oxirane-2-carbonyl)piperidine

• Inchi： 1S/C15H21N3O3/c19-15(12-9-20-12)18-6-4-10(5-7-18)8-13-16-14(17-21-13)11-2-1-3-11/h10-12H,1-9H2
• InChI Key： GVHGMZJSPDVZHS-UHFFFAOYSA-N
• SMILES： O1CC1C(N1CCC(CC2=NC(C3CCC3)=NO2)CC1)=O

Computed Properties

• Exact Mass: 291.15829154g/mol
• Monoisotopic Mass: 291.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-[(3-Cyclobutyl-1,2,4-oxadiazol-5-yl)methyl]-1-(oxirane-2-carbonyl)piperidine

Recent Advances in the Study of 4-[(3-Cyclobutyl-1,2,4-oxadiazol-5-yl)methyl]-1-(oxirane-2-carbonyl)piperidine (CAS: 2411230-25-4)

The compound 4-[(3-Cyclobutyl-1,2,4-oxadiazol-5-yl)methyl]-1-(oxirane-2-carbonyl)piperidine (CAS: 2411230-25-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a modulator of specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. The presence of both the oxadiazole and oxirane moieties in its structure suggests a potential for covalent binding to target proteins, which could enhance its pharmacological profile. Researchers have employed advanced computational modeling techniques to predict its binding affinity and selectivity, with promising preliminary results.

In vitro and in vivo studies have demonstrated that 4-[(3-Cyclobutyl-1,2,4-oxadiazol-5-yl)methyl]-1-(oxirane-2-carbonyl)piperidine exhibits notable activity against key biomarkers associated with chronic inflammatory conditions. For instance, it has shown inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to cross the blood-brain barrier has sparked interest in its application for treating neurodegenerative disorders like Alzheimer's disease.

The synthesis of this compound has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular emphasis on the cyclization steps involving the oxadiazole ring. These advancements have facilitated larger-scale production, enabling more extensive preclinical evaluations. Furthermore, structural analogs have been synthesized to explore structure-activity relationships (SAR), providing valuable insights into the pharmacophore requirements for optimal activity.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, including its metabolic stability and potential toxicity, require further investigation. Current efforts are directed towards optimizing its formulation to enhance bioavailability and reduce off-target effects. Collaborative research initiatives between academic institutions and pharmaceutical companies are underway to accelerate its transition from the laboratory to clinical trials.

In conclusion, 4-[(3-Cyclobutyl-1,2,4-oxadiazol-5-yl)methyl]-1-(oxirane-2-carbonyl)piperidine represents a compelling candidate for further development in the treatment of inflammatory and neurodegenerative diseases. Its unique chemical structure and demonstrated biological activity underscore its potential, while ongoing research aims to address the remaining challenges. This compound exemplifies the innovative approaches being pursued in the quest for novel therapeutics in the chemical biology and medicinal chemistry fields.